![molecular formula C15H17BO3 B1276752 4-Benzyloxy-3,5-dimethylphenylboronic acid CAS No. 333788-94-6](/img/structure/B1276752.png)
4-Benzyloxy-3,5-dimethylphenylboronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Benzyloxy-3,5-dimethylphenylboronic acid is a chemical compound with the empirical formula C₁₅H₁₇BO₃ and a molecular weight of 256.10 g/mol . It belongs to the class of boronic acids, which are essential building blocks in organic synthesis and medicinal chemistry.
Physical And Chemical Properties Analysis
Scientific Research Applications
Organic Synthesis: Suzuki Coupling Reactions
4-Benzyloxy-3,5-dimethylphenylboronic acid: is a valuable reactant in Suzuki coupling reactions . This palladium-catalyzed cross-coupling reaction allows for the formation of carbon-carbon bonds, facilitating the synthesis of complex organic molecules. The compound’s boronic acid group is essential for these reactions, as it forms a transient complex with a palladium catalyst, enabling the coupling with halide-containing compounds.
Carbohydrate Extraction
In the field of carbohydrate chemistry, this compound has been used as a co-extractant in combination with modified Aliquat 336 . This application is crucial for the extraction of sugars like xylose, glucose, and fructose from aqueous solutions, which is a significant step in the purification and analysis of carbohydrates.
Future Directions
properties
IUPAC Name |
(3,5-dimethyl-4-phenylmethoxyphenyl)boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BO3/c1-11-8-14(16(17)18)9-12(2)15(11)19-10-13-6-4-3-5-7-13/h3-9,17-18H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJTSQFDAXDNKNQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)C)OCC2=CC=CC=C2)C)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80400741 |
Source
|
Record name | [4-(Benzyloxy)-3,5-dimethylphenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80400741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyloxy-3,5-dimethylphenylboronic acid | |
CAS RN |
333788-94-6 |
Source
|
Record name | [4-(Benzyloxy)-3,5-dimethylphenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80400741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.